Cas no 850782-10-4 (2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850782-10-4
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6016273
• PubChem ID: 4053100
• Update Time: 2025-05-19

2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-2,6-dimethoxy-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 2,6-dimethoxy-N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• AKOS024602476
• 2,6-dimethoxy-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 850782-10-4
• F1009-0514
• 2,6-dimethoxy-N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C18H18N2O4S/c1-20-12-9-8-11(22-2)10-15(12)25-18(20)19-17(21)16-13(23-3)6-5-7-14(16)24-4/h5-10H,1-4H3
• InChI Key： FRLDHMDTVGHYRX-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(OC)C=C2S1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 552.4±60.0 °C(Predicted)
• pka: -0.35±0.20(Predicted)

Additional information on 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850782-10-4)

2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class of heterocyclic molecules, which are widely recognized for their diverse pharmacological effects. The presence of multiple functional groups, including methoxy and methyl substituents, as well as the conjugated system formed by the benzamide and benzothiazole moieties, contributes to its intricate chemical behavior and reactivity.

The CAS No. 850782-10-4 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structures. This numerical identifier is crucial in ensuring accurate documentation, classification, and retrieval of information related to this substance in scientific databases and regulatory frameworks. The systematic naming of the compound follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, which provide a standardized approach to naming organic compounds based on their structural features.

One of the most compelling aspects of 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is its potential application in drug discovery and development. The benzothiazole core is a well-known pharmacophore that exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the benzothiazole ring and the benzamide moiety can significantly influence the compound's interaction with biological targets, thereby modulating its pharmacological effects.

Recent research has highlighted the importance of functional groups such as methoxy and methyl in determining the bioactivity of benzothiazole derivatives. These groups can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity and selectivity. The presence of multiple methoxy groups in 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide suggests that it may exhibit enhanced binding affinity to certain enzymes or receptors involved in disease pathways.

The double bond at the (2E)-position in the benzamide moiety is another key feature that contributes to the compound's chemical diversity. This conjugated system can influence electronic properties such as polarity and lipophilicity, which are important factors in drug absorption, distribution, metabolism, and excretion (ADME). Additionally, the presence of a methyl group at the 3-position of the benzothiazole ring may further modulate electronic distributions and steric hindrance around potential binding sites.

In vitro studies have begun to explore the biological profile of 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, particularly focusing on its interaction with enzymes and receptors relevant to cancer biology. Preliminary data suggest that this compound may possess inhibitory activity against certain kinases or transcription factors that are overexpressed in tumor cells. The exact mechanism of action remains under investigation but is likely mediated by its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis of 2,6-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the benzothiazole core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

The pharmacokinetic properties of this compound are also a critical area of interest. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to determine its feasibility as a drug candidate. Computational modeling techniques can aid in predicting these properties before extensive experimental testing is conducted.

Regulatory considerations play a significant role in advancing compounds like (CAS No. 850782-10) through preclinical development. Compliance with guidelines set forth by agencies such as the FDA (U.S. Food and Drug Administration) or EMA (European Medicines Agency) ensures that safety profiles are thoroughly assessed before human trials can commence.

The broader significance of this research lies in its contribution to understanding how structural modifications within heterocyclic compounds can influence biological activity. By studying molecules like (CAS No 85078) chemists gain insights into molecular recognition principles that can guide future drug design efforts.